Cas no 117539-14-7 (3-Pyridinecarboxaldehyde,1,4-dihydro-1-methyl-)

• Product Name: 3-Pyridinecarboxaldehyde,1,4-dihydro-1-methyl-
• CAS No: 117539-14-7
• MF: C₇H₉NO
• MW: 123.152461767197
• CID: 131557
• PubChem ID: 14417296
• Update Time: 2025-04-19

3-Pyridinecarboxaldehyde,1,4-dihydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxaldehyde,1,4-dihydro-1-methyl-
• 1-methyl-4H-pyridine-3-carbaldehyde
• 3-Pyridinecarboxaldehyde,1,4-dihydro-1-methyl-(9CI)
• 117539-14-7
• 1-Methyl-1,4-dihydropyridine-3-carbaldehyde
• SCHEMBL4947252

• Inchi： 1S/C7H9NO/c1-8-4-2-3-7(5-8)6-9/h2,4-6H,3H2,1H3
• InChI Key： KKPDDSVRUOLJNP-UHFFFAOYSA-N
• SMILES： O=CC1=CN(C)C=CC1

Computed Properties

• Exact Mass: 123.068413911g/mol
• Monoisotopic Mass: 123.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 20.3Ų